Cas no 252561-91-4 (2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE)
2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE Chemical and Physical Properties
Names and Identifiers
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- 2-(Methylsulfonyl)-5-nitrobenzotrifluoride
- 1-(Methylsulphonyl)-4-nitro-2-(trifluoromethyl)benzene
- 2-(Methylsulphonyl)-5-nitrobenzotrifluoride 99%
- 4-(Methylsulphonyl)-3-(trifluoromethyl)nitrobenzene, 1-(Methylsulphonyl)-4-nitro-2-(trifluoromethyl)benzene
- Methyl 4-nitro-2-(trifluoromethyl)phenyl sulphone, 1-(Methylsulphonyl)-4-nitro-2-(trifluoromethyl)benzene
- 2-(Methylsulphonyl)-5-nitrobenzotrifluoride99%
- Benzene, 1-(methylsulfonyl)-4-nitro-2-(trifluoromethyl)-
- 2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE
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- MDL: MFCD13176597
- Inchi: 1S/C8H6F3NO4S/c1-17(15,16)7-3-2-5(12(13)14)4-6(7)8(9,10)11/h2-4H,1H3
- InChI Key: QOJWKPYXDXSLLL-UHFFFAOYSA-N
- SMILES: C1(S(C)(=O)=O)=CC=C([N+]([O-])=O)C=C1C(F)(F)F
2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M225338-10mg |
2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE |
252561-91-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M225338-50mg |
2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE |
252561-91-4 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M225338-100mg |
2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE |
252561-91-4 | 100mg |
$ 95.00 | 2022-06-04 | ||
| Apollo Scientific | PC6112-1g |
2-(Methylsulphonyl)-5-nitrobenzotrifluoride |
252561-91-4 | 99% | 1g |
£85.00 | 2025-02-21 | |
| abcr | AB313779-1 g |
1-(Methylsulphonyl)-4-nitro-2-(trifluoromethyl)benzene, 95%; . |
252561-91-4 | 95% | 1 g |
€246.00 | 2023-07-19 | |
| abcr | AB313779-5 g |
1-(Methylsulphonyl)-4-nitro-2-(trifluoromethyl)benzene, 95%; . |
252561-91-4 | 95% | 5 g |
€654.00 | 2023-07-19 | |
| abcr | AB313779-10 g |
1-(Methylsulphonyl)-4-nitro-2-(trifluoromethyl)benzene, 95%; . |
252561-91-4 | 95% | 10 g |
€1,062.00 | 2023-07-19 | |
| Ambeed | A405466-1g |
1-(Methylsulfonyl)-4-nitro-2-(trifluoromethyl)benzene |
252561-91-4 | 98% | 1g |
$94.0 | 2024-07-28 | |
| Ambeed | A405466-5g |
1-(Methylsulfonyl)-4-nitro-2-(trifluoromethyl)benzene |
252561-91-4 | 98% | 5g |
$455.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD492386-1g |
1-(Methylsulfonyl)-4-nitro-2-(trifluoromethyl)benzene |
252561-91-4 | 98% | 1g |
¥1088.0 | 2023-03-20 |
2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(METHYLSULPHONYL)-5-NITROBENZOTRIFLUORIDE
Research Brief on 2-(Methylsulphonyl)-5-Nitrobenzotrifluoride (CAS: 252561-91-4): Recent Advances and Applications in Chemical Biology and Pharmaceuticals
2-(Methylsulphonyl)-5-Nitrobenzotrifluoride (CAS: 252561-91-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This trifluoromethylated nitrobenzene derivative is recognized for its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.
Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(Methylsulphonyl)-5-Nitrobenzotrifluoride, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of novel kinase inhibitors, which exhibit potent activity against cancer-related signaling pathways. The electron-withdrawing properties of the trifluoromethyl and nitro groups, combined with the sulfonyl moiety, enhance the compound's reactivity in nucleophilic substitution reactions, making it a versatile building block for drug discovery.
In addition to its synthetic utility, 2-(Methylsulphonyl)-5-Nitrobenzotrifluoride has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory activity against specific bacterial enzymes, suggesting potential applications in antimicrobial drug development. The compound's ability to modulate enzyme function through covalent interactions with active-site residues underscores its relevance in chemical biology. Furthermore, computational modeling studies have provided insights into its binding modes and interactions with biological targets, facilitating the design of more potent derivatives.
The safety and pharmacokinetic properties of 2-(Methylsulphonyl)-5-Nitrobenzotrifluoride have also been a focus of recent research. Preclinical studies have evaluated its toxicity profile and metabolic stability, with promising results indicating its suitability for further drug development. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies.
In conclusion, 2-(Methylsulphonyl)-5-Nitrobenzotrifluoride (CAS: 252561-91-4) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted applications, ranging from synthetic intermediate to bioactive molecule, highlight its potential in drug discovery and development. Future studies are expected to explore its utility in broader therapeutic areas and refine its pharmacological properties to enhance clinical applicability.
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